Cas no 1171503-79-9 (N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide)
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)-3,3-diphenylpropanamide
- N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide
-
- Inchi: 1S/C28H28N2O3S/c1-32-22-14-15-26-25(17-22)29-28(34-26)30(19-23-13-8-16-33-23)27(31)18-24(20-9-4-2-5-10-20)21-11-6-3-7-12-21/h2-7,9-12,14-15,17,23-24H,8,13,16,18-19H2,1H3
- InChI Key: SEGIIYDXPUFJRH-UHFFFAOYSA-N
- SMILES: C(N(C1=NC2=CC(OC)=CC=C2S1)CC1CCCO1)(=O)CC(C1=CC=CC=C1)C1=CC=CC=C1
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2898-4735-2μmol |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide |
1171503-79-9 | 90%+ | 2μl |
$57.0 | 2023-04-30 | |
| Life Chemicals | F2898-4735-5μmol |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide |
1171503-79-9 | 90%+ | 5μl |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2898-4735-10μmol |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide |
1171503-79-9 | 90%+ | 10μl |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2898-4735-20μmol |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide |
1171503-79-9 | 90%+ | 20μl |
$79.0 | 2023-04-30 | |
| Life Chemicals | F2898-4735-1mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide |
1171503-79-9 | 90%+ | 1mg |
$54.0 | 2023-04-30 | |
| Life Chemicals | F2898-4735-2mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide |
1171503-79-9 | 90%+ | 2mg |
$59.0 | 2023-04-30 | |
| Life Chemicals | F2898-4735-3mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide |
1171503-79-9 | 90%+ | 3mg |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2898-4735-4mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide |
1171503-79-9 | 90%+ | 4mg |
$66.0 | 2023-04-30 | |
| Life Chemicals | F2898-4735-5mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide |
1171503-79-9 | 90%+ | 5mg |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2898-4735-10mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide |
1171503-79-9 | 90%+ | 10mg |
$79.0 | 2023-04-30 |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide
N-(5-Methoxy-1,3-Benzothiazol-2-yl)-N-[(Oxolan-2-yl)methyl]-3,3-Diphenylpropanamide: A Comprehensive Overview
CAS No 1171503-79-9 refers to the compound N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a diphenylpropanamide moiety and an oxolane (tetrahydrofuran) group. The combination of these structural elements imparts the molecule with distinctive chemical properties and reactivity.
The benzothiazole core of this compound is a well-known heterocyclic structure that has been extensively studied for its applications in materials science and drug discovery. The presence of the methoxy group at position 5 of the benzothiazole ring suggests potential for enhanced stability and electronic modulation, which could be advantageous in certain chemical reactions or biological assays. Additionally, the diphenylpropanamide group introduces steric bulk and hydrophobicity to the molecule, which may influence its solubility and interactions with biological targets.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents such as HATU (Hexafluorobenzotriazole) or EDCI (Ethylcarbodiimide). These methods have improved the yield and purity of the compound, making it more accessible for research purposes. Furthermore, the incorporation of oxolane (tetrahydrofuran) as part of the side chain introduces a cyclic ether functionality that could participate in hydrogen bonding or serve as a site for further functionalization.
In terms of applications, this compound has shown promise in preliminary studies as a potential lead molecule for drug development. Its structure suggests possible interactions with G-protein coupled receptors (GPCRs) or other membrane-bound proteins due to its hydrophobic nature and rigid framework. Moreover, the presence of electron-withdrawing groups like the methoxybenzothiazole moiety could enhance its ability to act as an antagonist or agonist in specific signaling pathways.
Recent research has also explored the use of this compound in material science, particularly in the development of advanced polymers or self-healing materials. The benzothiazole ring system is known to exhibit photoluminescent properties under certain conditions, which could be exploited for applications in optoelectronics or sensing technologies.
In conclusion, CAS No 1171503-79-9, or N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide, represents a versatile molecule with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing candidate for further research in drug discovery, materials science, and beyond.
1171503-79-9 (N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-3,3-diphenylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)